Cas no 2172478-91-8 (1-(2-aminobutan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 1-(2-aminobutan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2172478-91-8
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 6195940
• PubChem ID: 165590319
• Update Time: 2025-10-28

1-(2-aminobutan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminobutan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol
• EN300-1641933
• 2172478-91-8

• Inchi： 1S/C13H27NO/c1-5-12(4,14)13(15)8-6-7-11(9-13)10(2)3/h10-11,15H,5-9,14H2,1-4H3
• InChI Key： AVRLMXIHKAYUMT-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C(C)C)C1)C(C)(CC)N

Computed Properties

• Exact Mass: 213.209264485g/mol
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(2-aminobutan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol

Introduction to 1-(2-aminobutan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol (CAS No. 2172478-91-8)

1-(2-aminobutan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol, with the CAS number 2172478-91-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting neurological and cardiovascular disorders.

The molecular structure of 1-(2-aminobutan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol consists of a cyclohexane ring substituted with an aminoalkyl group and an isopropyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for researchers exploring its pharmacological activities.

Recent studies have highlighted the potential of 1-(2-aminobutan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol in modulating neurotransmitter systems. Specifically, it has been shown to interact with serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and motor function. These interactions suggest that the compound could be a promising candidate for the treatment of conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential as a therapeutic agent, 1-(2-aminobutan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol has also been investigated for its effects on cardiovascular health. Preliminary research indicates that it may have vasodilatory properties, which could be beneficial in managing hypertension and improving blood flow. These findings open up new avenues for developing drugs that address cardiovascular diseases, a leading cause of mortality worldwide.

The synthesis of 1-(2-aminobutan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Advanced synthetic methods, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to optimize the production process. These advancements not only enhance the efficiency of synthesis but also contribute to the overall cost-effectiveness and scalability of manufacturing this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-aminobutan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol. Early results from Phase I trials have shown promising outcomes, with the compound demonstrating favorable pharmacokinetic profiles and minimal adverse effects. These findings provide a strong foundation for advancing to later-stage clinical trials and ultimately bringing this compound to market as a novel therapeutic option.

Beyond its direct applications in medicine, 1-(2-aminobutan-2-y l)-3-(propan - 2 - yl )cyclohexan - 1 - ol also serves as a valuable tool for basic research. Its unique chemical structure allows scientists to probe the mechanisms underlying various biological processes, contributing to a deeper understanding of disease pathogenesis and potential therapeutic targets.

In conclusion, 1-(2-amino butan - 2 - yl ) - 3 - ( propan - 2 - yl )cyclo hexan - 1 - ol (CAS No. 217 478 - 9 1 - 8) represents a promising compound with diverse applications in both clinical and research settings. Ongoing studies continue to uncover its full potential, paving the way for innovative treatments and advancements in the field of medicinal chemistry.